

Toliprolol Hydrochloride: A Technical Guide for Cardiovascular Research

Author: BenchChem Technical Support Team. **Date:** May 2026

Compound of Interest

Compound Name: Toliprolol hydrochloride

CAS No.: 306-11-6

Cat. No.: B1205416

[Get Quote](#)

Introduction

This technical guide provides an in-depth overview of **Toliprolol hydrochloride** for researchers, scientists, and drug development professionals engaged in cardiovascular research. Toliprolol, a beta-adrenergic receptor antagonist, has been a subject of interest for its potential therapeutic applications in cardiovascular diseases. This document offers a comprehensive exploration of its mechanism of action, experimental protocols for its use in cardiovascular research, and a comparative analysis with other beta-blockers.

Overview of Toliprolol Hydrochloride

Toliprolol hydrochloride is the hydrochloride salt of Toliprolol, a compound belonging to the aryloxypropanolamine class of beta-blockers. Its chemical structure is characterized by a 3-methylphenoxy group linked to a propan-2-ol backbone with an isopropylamino side chain. This structural motif is common to many beta-adrenergic antagonists.

Historical Context and Therapeutic Potential

Toliprolol was investigated in the mid-20th century for the potential treatment of angina pectoris and hypertension. The rationale for its use in these conditions was based on its ability to block beta-adrenergic receptors, thereby reducing myocardial oxygen demand and lowering blood pressure. Although it did not achieve widespread clinical use, its distinct properties make it a valuable tool for preclinical cardiovascular research.

Rationale for Use in Cardiovascular Research

Toliprolol is noted for its "high β -adrenolytic activity and only minor cardiodepressive effect," making it an interesting compound for studying the nuanced effects of beta-blockade on the cardiovascular system.^[1] As one of the most studied 3-(meta)substituted derivatives in its class, it serves as a valuable pharmacological tool to investigate the structure-activity relationships of beta-blockers.^[1]

Mechanism of Action

Understanding the mechanism of action of **Toliprolol hydrochloride** requires a foundational knowledge of the β -adrenergic signaling pathway in the heart.

The β -Adrenergic Signaling Pathway in Cardiomyocytes


In cardiomyocytes, the activation of β_1 -adrenergic receptors by catecholamines (e.g., norepinephrine and epinephrine) is a critical regulator of cardiac function. This signaling cascade is initiated by the binding of an agonist to the β_1 -adrenergic receptor, a G-protein coupled receptor (GPCR). This binding event triggers a conformational change in the receptor, leading to the activation of the heterotrimeric Gs protein. The activated G α s subunit then stimulates adenylyl cyclase to convert adenosine triphosphate (ATP) into cyclic adenosine monophosphate (cAMP).^[2]

cAMP acts as a second messenger and activates Protein Kinase A (PKA). PKA, in turn, phosphorylates several key intracellular proteins that regulate cardiac contractility and heart rate:

- L-type calcium channels: Phosphorylation increases calcium influx into the cell, leading to a stronger contraction (positive inotropic effect).

- Phospholamban: Phosphorylation removes its inhibitory effect on the sarcoplasmic reticulum Ca^{2+} -ATPase (SERCA2a), enhancing calcium reuptake into the sarcoplasmic reticulum. This leads to faster relaxation (positive lusitropic effect) and increased calcium stores for subsequent contractions.
- Troponin I: Phosphorylation decreases the sensitivity of the myofilaments to calcium, contributing to faster relaxation.

The net effect of β_1 -adrenergic stimulation is an increase in heart rate (positive chronotropic effect), contractility, and relaxation rate.



[Click to download full resolution via product page](#)

β_1 -Adrenergic Signaling Pathway in Cardiomyocytes

Toliprolol Hydrochloride as a β -Adrenoceptor Antagonist

Toliprolol hydrochloride acts as a competitive antagonist at β -adrenergic receptors. It binds to the receptor at the same site as endogenous catecholamines but does not activate it. By occupying the receptor, Toliprolol prevents the binding of norepinephrine and epinephrine, thereby inhibiting the entire downstream signaling cascade. This blockade results in a reduction

of cAMP production, leading to decreased PKA activity and subsequently reduced phosphorylation of its target proteins. The physiological consequences are a decrease in heart rate, contractility, and blood pressure.

Receptor Selectivity Profile

The selectivity of a beta-blocker for β_1 versus β_2 adrenergic receptors is a critical determinant of its cardiovascular effects and side-effect profile. β_1 receptors are predominantly found in the heart, while β_2 receptors are located in the smooth muscle of the bronchi and blood vessels.

While Toliprolol is described as having "high β -adrenolytic activity," specific quantitative data on its binding affinities (K_i or IC_{50} values) for β_1 and β_2 receptors are not readily available in the public domain literature. This presents an area for further research to fully characterize its selectivity profile. For comparative purposes, the receptor selectivity of well-characterized beta-blockers is presented below.

Beta-Blocker	Receptor Selectivity	β_1 K_i (nM)	β_2 K_i (nM)	Selectivity Ratio (β_2/β_1)
Toliprolol	High β -adrenolytic activity	Not Reported	Not Reported	Not Reported
Propranolol	Non-selective	~1.5	~1.0	~0.7
Metoprolol	β_1 -selective	~60	~2500	~42
Atenolol	β_1 -selective	~200	~5000	~25
Bisoprolol	Highly β_1 -selective	~10	~200	~20

Note: K_i values are approximate and can vary depending on the experimental conditions. Data for propranolol, metoprolol, atenolol, and bisoprolol are compiled from various pharmacological sources.

Pharmacological and Physiological Effects on the Cardiovascular System

The beta-blocking properties of **Toliprolol hydrochloride** translate into several key effects on the cardiovascular system.

Negative Chronotropic and Inotropic Effects

By blocking β_1 -adrenergic receptors in the sinoatrial (SA) node and ventricular myocardium, Toliprolol reduces the heart rate (negative chronotropic effect) and the force of contraction (negative inotropic effect). This leads to a decrease in cardiac output and myocardial oxygen demand, which is the basis for its investigation in angina pectoris.

Antihypertensive Effects

The antihypertensive effect of Toliprolol is multifactorial. It is attributed to the reduction in cardiac output, as well as the inhibition of renin release from the kidneys, which is also a β_1 -mediated process.^[2] Reduced renin release leads to decreased production of angiotensin II, a potent vasoconstrictor, and aldosterone, which promotes sodium and water retention.

Electrophysiological Effects

Beta-blockers can also exert effects on the electrical activity of the heart. By antagonizing the effects of catecholamines, Toliprolol can slow conduction through the atrioventricular (AV) node and increase the atrial refractory period. These effects contribute to its potential antiarrhythmic properties.

Experimental Protocols for Cardiovascular Research

This section provides detailed methodologies for investigating the cardiovascular effects of **Toliprolol hydrochloride** in various experimental settings.

In Vitro Methodologies

This protocol describes how to assess the effects of Toliprolol on the contractility and viability of cultured cardiomyocytes.

Objective: To determine the dose-dependent effects of **Toliprolol hydrochloride** on cardiomyocyte contraction rate, amplitude, and cell viability.

Materials:

- Human induced pluripotent stem cell-derived cardiomyocytes (hiPSC-CMs) or neonatal rat ventricular myocytes (NRVMs)
- Appropriate cell culture medium and supplements
- **Toliprolol hydrochloride** stock solution
- Isoproterenol (as a β -agonist)
- Cell viability assay kit (e.g., MTT or LDH release assay)
- Microscope with video capture capabilities or a dedicated cell motion analysis system
- 96-well cell culture plates


Procedure:

- Cell Culture: Plate cardiomyocytes in 96-well plates at a suitable density and culture until a synchronously beating monolayer is formed.
- Compound Preparation: Prepare a serial dilution of **Toliprolol hydrochloride** in the cell culture medium. Also, prepare a solution of isoproterenol.
- Baseline Measurement: Record the baseline contraction rate and amplitude of the cardiomyocyte monolayer.
- Toliprolol Incubation: Add the different concentrations of Toliprolol to the wells and incubate for a specified period (e.g., 30 minutes).
- Post-Toliprolol Measurement: Record the contraction rate and amplitude after Toliprolol incubation.
- Isoproterenol Challenge: To confirm β -adrenergic blockade, add a fixed concentration of isoproterenol to the wells already treated with Toliprolol and record the contractile response.

- **Cell Viability Assessment:** At the end of the experiment, perform a cell viability assay according to the manufacturer's instructions to assess any cytotoxic effects of Toliprolol.

Data Analysis:

- Calculate the percentage change in contraction rate and amplitude compared to baseline for each concentration of Toliprolol.
- Plot the dose-response curve for Toliprolol's effect on contractility.
- Compare the response to isoproterenol in the presence and absence of Toliprolol to demonstrate β -blockade.
- Determine the IC₅₀ value for the inhibition of the isoproterenol response.
- Analyze the cell viability data to determine any cytotoxic concentrations.



[Click to download full resolution via product page](#)

In Vitro Cardiomyocyte Assay Workflow

This assay measures the ability of Toliprolol to inhibit isoproterenol-stimulated cAMP production in cells expressing β -adrenergic receptors.

Objective: To quantify the antagonistic effect of **Toliprolol hydrochloride** on β -adrenergic receptor-mediated cAMP production.

Materials:

- Cell line expressing β 1-adrenergic receptors (e.g., CHO-K1 cells stably transfected with the human β 1-AR)
- Cell culture medium and supplements
- **Toliprolol hydrochloride** stock solution
- Isoproterenol
- Phosphodiesterase inhibitor (e.g., IBMX)
- cAMP assay kit (e.g., HTRF, ELISA, or bioluminescent-based)
- 384-well assay plates

Procedure:

- Cell Plating: Seed the cells into 384-well plates and culture overnight.
- Compound Addition: Add varying concentrations of Toliprolol to the cells, followed by a fixed concentration of isoproterenol (typically the EC80 concentration for cAMP production). Include a control group with isoproterenol only and a baseline group with no stimulation.
- Incubation: Incubate the plate at 37°C for a specified time (e.g., 30 minutes) to allow for cAMP production.
- Cell Lysis and cAMP Detection: Lyse the cells and measure the intracellular cAMP levels using a commercial cAMP assay kit, following the manufacturer's protocol.

Data Analysis:

- Generate a standard curve for cAMP concentration.
- Calculate the amount of cAMP produced in each well.
- Plot the percentage inhibition of isoproterenol-stimulated cAMP production against the concentration of Toliprolol.
- Determine the IC50 value for Toliprolol's inhibition of cAMP production.

Ex Vivo Methodology: The Langendorff Isolated Heart Preparation

The Langendorff preparation allows for the study of cardiac function in an isolated, perfused heart, free from systemic influences.[\[3\]](#)[\[4\]](#)

Objective: To evaluate the direct effects of **Toliprolol hydrochloride** on cardiac contractility, heart rate, and coronary flow in an isolated heart.

Materials:

- Male Sprague-Dawley rats (250-300g)
- Langendorff perfusion system
- Krebs-Henseleit buffer
- **Toliprolol hydrochloride**
- Isoproterenol
- Data acquisition system to measure left ventricular developed pressure (LVDP), heart rate (HR), and coronary flow (CF).


Procedure:

- Heart Isolation: Anesthetize the rat and quickly excise the heart, placing it in ice-cold Krebs-Henseleit buffer.

- **Cannulation:** Cannulate the aorta on the Langendorff apparatus and initiate retrograde perfusion with oxygenated Krebs-Henseleit buffer at a constant pressure or flow.
- **Stabilization:** Allow the heart to stabilize for a period (e.g., 20-30 minutes) until a steady baseline of LVDP, HR, and CF is achieved.
- **Toliprolol Perfusion:** Introduce Toliprolol into the perfusate at various concentrations and record the changes in cardiac parameters.
- **Isoproterenol Challenge:** After Toliprolol administration, perfuse the heart with isoproterenol to assess the degree of β -adrenergic blockade.

Data Analysis:

- Measure the changes in LVDP, HR, and CF in response to Toliprolol and isoproterenol.
- Construct dose-response curves for the effects of Toliprolol.



[Click to download full resolution via product page](#)

Langendorff Isolated Heart Preparation Setup

In Vivo Methodology: Angiotensin II-Induced Hypertension Model in Rats

This model is used to study the antihypertensive effects of Toliprolol in a setting of renin-angiotensin system activation.[\[5\]](#)[\[6\]](#)

Objective: To assess the efficacy of **Toliprolol hydrochloride** in lowering blood pressure in a rat model of angiotensin II-induced hypertension.

Materials:


- Male Sprague-Dawley rats
- Angiotensin II
- Osmotic minipumps
- **Toliprolol hydrochloride**
- Blood pressure monitoring system (e.g., tail-cuff or telemetry)

Procedure:

- **Acclimatization and Baseline Measurement:** Acclimatize the rats to the blood pressure measurement procedure and record baseline blood pressure for several days.
- **Minipump Implantation:** Surgically implant osmotic minipumps filled with angiotensin II (or saline for the control group) subcutaneously or intraperitoneally.[\[5\]](#)[\[6\]](#)
- **Induction of Hypertension:** Monitor blood pressure daily. Hypertension typically develops within 3-7 days of continuous angiotensin II infusion.[\[5\]](#)[\[6\]](#)
- **Toliprolol Treatment:** Once hypertension is established, administer Toliprolol (e.g., via oral gavage or in drinking water) to a group of hypertensive rats. Another group should receive a vehicle control.
- **Blood Pressure Monitoring:** Continue to monitor blood pressure daily throughout the treatment period.

Data Analysis:

- Compare the blood pressure of the Toliprolol-treated group to the vehicle-treated hypertensive group.
- Calculate the percentage reduction in blood pressure following Toliprolol treatment.



[Click to download full resolution via product page](#)

In Vivo Angiotensin II-Induced Hypertension Workflow

Pharmacokinetics and Metabolism

The pharmacokinetic profile of a drug is crucial for designing and interpreting experimental studies.

Overview of Beta-Blocker Pharmacokinetics

Beta-blockers are a diverse class of drugs with a wide range of pharmacokinetic properties. Key parameters include oral bioavailability, protein binding, half-life, and route of elimination (hepatic metabolism vs. renal excretion). These properties influence the dosing regimen and potential for drug-drug interactions.

Toliprolol Hydrochloride Pharmacokinetic Profile

Specific, quantitative pharmacokinetic data for **Toliprolol hydrochloride**, such as its half-life, clearance, and volume of distribution, are not extensively reported in publicly available literature. This represents a knowledge gap and an opportunity for further research to fully characterize this compound. For comparative context, the pharmacokinetic parameters of some common beta-blockers are provided below.

Beta-Blocker	Oral Bioavailability (%)	Protein Binding (%)	Elimination Half-life (hours)	Primary Route of Elimination
Propranolol	~25 (high first-pass metabolism)	>90	3-6	Hepatic
Metoprolol	~50	~12	3-7	Hepatic
Atenolol	~50	<5	6-7	Renal
Bisoprolol	~90	~30	10-12	Hepatic and Renal

Safety and Toxicology

A thorough understanding of a compound's safety profile is paramount for its use in research.

Preclinical Safety Assessment

For any investigational compound, a standard battery of preclinical safety and toxicology studies is necessary to identify potential adverse effects. These typically include in vitro assays to assess for off-target activities and in vivo studies in animal models to evaluate systemic toxicity.

Known and Potential Off-Target Effects

As a beta-blocker, the primary "on-target" side effects of Toliprolol would be extensions of its therapeutic actions, such as bradycardia and hypotension. Potential "off-target" effects could arise from interactions with other receptors or ion channels. Given its structural similarity to other beta-blockers, it is prudent to consider potential effects on the central nervous system (due to lipophilicity) and the respiratory system (if it has significant β_2 -blocking activity). However, specific preclinical toxicology data for Toliprolol are not widely available.

Comparative Analysis

Situating Toliprolol within the broader landscape of beta-blockers is essential for selecting the appropriate tool for a specific research question.

Toliprolol vs. Non-selective β -blockers (e.g., Propranolol)

Compared to a non-selective beta-blocker like propranolol, which blocks both β_1 and β_2 receptors, Toliprolol's potential for higher β_1 selectivity (as suggested by its "minor cardiodepressive effect") could be advantageous in studies where isolating the effects of β_1 blockade is desired.

Toliprolol vs. β_1 -selective blockers (e.g., Metoprolol)

A detailed comparison with a β_1 -selective blocker like metoprolol would require quantitative data on Toliprolol's receptor affinity. However, its description as a "most studied" 3-(meta)substituted derivative suggests it may possess unique structure-activity relationships that could be of interest for medicinal chemistry and pharmacology studies.

Feature	Toliprolol Hydrochloride	Propranolol	Metoprolol
β 1/ β 2 Selectivity	High β -adrenolytic activity, quantitative data lacking	Non-selective	β 1-selective
Intrinsic Sympathomimetic Activity (ISA)	Not reported	No	No
Membrane Stabilizing Activity (MSA)	Not reported	Yes	No
Primary Research Utility	Investigating structure-activity of 3-(meta)substituted beta-blockers	General-purpose non-selective β -blockade	Investigating effects of β 1-selective blockade

Conclusion and Future Research Directions

Summary of Toliprolol Hydrochloride's Utility in Research

Toliprolol hydrochloride is a valuable pharmacological tool for cardiovascular research, particularly for studies investigating the fundamental mechanisms of β -adrenergic blockade and the structure-activity relationships of aryloxypropanolamine beta-blockers. Its historical context as a potential therapeutic agent for angina and hypertension provides a strong rationale for its continued investigation in preclinical models of these and other cardiovascular diseases.

Highlighting the Need for Further Studies

This technical guide has highlighted several areas where further research is needed to fully elucidate the pharmacological profile of **Toliprolol hydrochloride**. Specifically, future studies should focus on:

- Quantitative determination of its β 1 and β 2 adrenergic receptor binding affinities (K_i and IC_{50} values).

- A comprehensive characterization of its pharmacokinetic and metabolic profile.
- Detailed preclinical safety and toxicology studies to identify any potential off-target effects.

By addressing these knowledge gaps, the scientific community can more effectively leverage **Toliprolol hydrochloride** as a precise tool to advance our understanding of cardiovascular physiology and pharmacology.

References

- American Heart Association Journals. (n.d.). Angiotensin II–Induced Hypertension. Retrieved from [\[Link\]](#)
- ResearchGate. (2014). How many days is required to produce hypertension in wistar rats by inducing angiotensin-II?. Retrieved from [\[Link\]](#)
- National Institutes of Health. (n.d.). Angiotensin II-induced hypertension increases plasma membrane Na pump activity by enhancing Na entry in rat thick ascending limbs. Retrieved from [\[Link\]](#)
- National Institutes of Health. (n.d.). A Closed Circulation Langendorff Heart Perfusion Method for Cardiac Drug Screening. Retrieved from [\[Link\]](#)
- MDPI. (2019). Survey of Pharmacological Activity and Pharmacokinetics of Selected β -Adrenergic Blockers in Regard to Their Stereochemistry. Retrieved from [\[Link\]](#)
- Wikipedia. (n.d.). Langendorff heart. Retrieved from [\[Link\]](#)
- Evotec. (n.d.). Nonclinical Safety Assessment. Retrieved from [\[Link\]](#)
- ADInstruments. (2019). Best practices for setting-up an isolated Langendorff heart preparation. Retrieved from [\[Link\]](#)
- National Institutes of Health. (n.d.). Considerations for an In Vitro, Cell-Based Testing Platform for Detection of Drug-Induced Inotropic Effects in Early Drug Development. Part 2: Designing and Fabricating Microsystems for Assaying Cardiac Contractility With Physiological Relevance Using Human iPSC-Cardiomyocytes. Retrieved from [\[Link\]](#)

- Molecular Devices. (n.d.). Live Cell Beating Assay Using Human iPSC-derived Cardiomyocytes for Evaluation of Drug Efficacy and Toxicity. Retrieved from [[Link](#)]
- Charles River Laboratories. (n.d.). Preclinical GLP Toxicology Studies. Retrieved from [[Link](#)]
- SciSpace. (n.d.). Langendorff's isolated perfused rat heart technique: a review. Retrieved from [[Link](#)]
- ResearchGate. (2015). (PDF) Langendorff's isolated perfused rat heart technique: a review. Retrieved from [[Link](#)]
- ClinicalTrials.gov. (n.d.). Beta-blocker Administration for Cardiomyocyte Division. Retrieved from [[Link](#)]
- National Institutes of Health. (n.d.). Blinded Contractility Analysis in hiPSC-Cardiomyocytes in Engineered Heart Tissue Format: Comparison With Human Atrial Trabeculae. Retrieved from [[Link](#)]
- ScienceDirect. (n.d.). Preclinical Safety Assessment: General and Genetic Toxicology. Retrieved from [[Link](#)]
- Pacific BioLabs. (n.d.). PRECLINICAL TOXICOLOGY. Retrieved from [[Link](#)]
- Nuvisan. (n.d.). In vivo toxicology and safety pharmacology. Retrieved from [[Link](#)]
- Clyde Biosciences. (n.d.). Heart Cell Contractility Assay. Retrieved from [[Link](#)]
- PubMed. (n.d.). Beta 1- and beta 2-adrenergic receptors display subtype-selective coupling to Gs. Retrieved from [[Link](#)]
- National Institutes of Health. (n.d.). Beta 1 Receptors - StatPearls. Retrieved from [[Link](#)]
- PubMed. (n.d.). Selective regulation of beta-1 and beta-2 adrenergic receptors by atypical agonists. Retrieved from [[Link](#)]
- PubMed. (n.d.). Beta-blocker selectivity at cloned human beta 1- and beta 2-adrenergic receptors. Retrieved from [[Link](#)]

- PubMed. (n.d.). A bioluminescent-based, HTS-compatible assay to monitor G-protein-coupled receptor modulation of cellular cyclic AMP. Retrieved from [[Link](#)]
- National Institutes of Health. (n.d.). Table 2. [Key assay optimization parameters and troubleshooting guidelines]. - Assay Guidance Manual. Retrieved from [[Link](#)]
- PubMed. (n.d.). and beta 2-adrenoceptor affinity and beta 1-blocking potency of S- and R-metoprolol. Retrieved from [[Link](#)]
- National Institutes of Health. (n.d.). The selectivity of β -adrenoceptor agonists at human β 1-, β 2. Retrieved from [[Link](#)]
- National Institutes of Health. (n.d.). Measurement of cAMP for Gas- and Gai Protein-Coupled Receptors (GPCRs) - Assay Guidance Manual. Retrieved from [[Link](#)]
- National Institutes of Health. (n.d.). Innovative functional cAMP assay for studying G protein-coupled receptors: application to the pharmacological characterization of GPR17. Retrieved from [[Link](#)]
- PubMed. (n.d.). and beta 2-adrenergic receptor-mediated adenylate cyclase stimulation in nonfailing and failing human ventricular myocardium. Retrieved from [[Link](#)]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopic labeling.

Email: info@benchchem.com or [Request Quote Online](#).

Sources

- [1. Survey of Pharmacological Activity and Pharmacokinetics of Selected \$\beta\$ -Adrenergic Blockers in Regard to Their Stereochemistry \[mdpi.com\]](#)
- [2. Beta 1 Receptors - StatPearls - NCBI Bookshelf \[ncbi.nlm.nih.gov\]](#)
- [3. Langendorff heart - Wikipedia \[en.wikipedia.org\]](#)
- [4. Langendorff isolated heart experimental considerations | Retrograde heart perfusion | ADI \[adstruments.com\]](#)

- [5. ahajournals.org \[ahajournals.org\]](https://ahajournals.org)
- [6. researchgate.net \[researchgate.net\]](https://researchgate.net)
- To cite this document: BenchChem. [Toliprolol Hydrochloride: A Technical Guide for Cardiovascular Research]. BenchChem, [2026]. [Online PDF]. Available at: [\[https://www.benchchem.com/product/b1205416/docs#toliprolol-hydrochloride-a-technical-guide-for-cardiovascular-research\]](https://www.benchchem.com/product/b1205416/docs#toliprolol-hydrochloride-a-technical-guide-for-cardiovascular-research)

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While BenchChem strives to provide accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support: The protocols provided are for reference purposes. Unsure if this reagent suits your experiment?

Need Industrial/Bulk Grade? [Request Custom Synthesis Quote](#)

BenchChem

Our mission is to be the trusted global source of essential and advanced chemicals, empowering scientists and researchers to drive progress in science and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
Email: info@benchchem.com

[Contact our Ph.D. Support Team for a compatibility check](#)